![molecular formula C30H29BrN2O5 B6263427 2-{[2-(5-bromopyridin-2-yl)-7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-azaspiro[3.5]nonan-2-yl]oxy}acetic acid CAS No. 2253632-82-3](/img/no-structure.png)
2-{[2-(5-bromopyridin-2-yl)-7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-azaspiro[3.5]nonan-2-yl]oxy}acetic acid
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Description
The compound is a complex organic molecule that contains several functional groups, including a bromopyridinyl group, a fluorenyl group, a spiro ring system, and a carboxylic acid group . It is likely to be used as a rigid linker in PROTAC development for targeted protein degradation as well as chemical conjugates .
Mechanism of Action
Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{[2-(5-bromopyridin-2-yl)-7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-azaspiro[3.5]nonan-2-yl]oxy}acetic acid' involves the synthesis of the intermediate compounds followed by the final coupling reaction to form the target compound.", "Starting Materials": [ "5-bromopyridine", "9H-fluorene", "2-bromoacetic acid", "2-amino-7-azaspiro[3.5]nonane", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "triethylamine (TEA)", "diisopropylethylamine (DIPEA)", "ethyl acetate", "dichloromethane (DCM)", "methanol", "acetic acid", "sodium hydroxide (NaOH)", "hydrochloric acid (HCl)", "sodium bicarbonate (NaHCO3)", "sodium sulfate (Na2SO4)", "water" ], "Reaction": [ "Step 1: Synthesis of 2-(5-bromopyridin-2-yl)acetic acid", "5-bromopyridine is reacted with 2-bromoacetic acid in the presence of TEA and DMAP in DCM to form 2-(5-bromopyridin-2-yl)acetic acid.", "Step 2: Synthesis of 7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-azaspiro[3.5]nonan-2-amine", "9H-fluorene is reacted with 2-amino-7-azaspiro[3.5]nonane in the presence of DCC and DIPEA in DCM to form 7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-azaspiro[3.5]nonan-2-amine.", "Step 3: Synthesis of 7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-azaspiro[3.5]nonan-2-yl 2-(5-bromopyridin-2-yl)acetate", "The intermediate 2-(5-bromopyridin-2-yl)acetic acid is coupled with 7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-azaspiro[3.5]nonan-2-amine in the presence of DCC and DMAP in DCM to form 7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-azaspiro[3.5]nonan-2-yl 2-(5-bromopyridin-2-yl)acetate.", "Step 4: Synthesis of 2-{[2-(5-bromopyridin-2-yl)-7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-azaspiro[3.5]nonan-2-yl]oxy}acetic acid", "The intermediate 7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-azaspiro[3.5]nonan-2-yl 2-(5-bromopyridin-2-yl)acetate is hydrolyzed with NaOH in methanol to form 2-{[2-(5-bromopyridin-2-yl)-7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-azaspiro[3.5]nonan-2-yl]oxy}acetic acid.", "Step 5: Purification", "The crude product is purified by acidification with HCl, extraction with ethyl acetate, washing with NaHCO3 and Na2SO4, and evaporation of the solvent to obtain the final product." ] } | |
CAS RN |
2253632-82-3 |
Molecular Formula |
C30H29BrN2O5 |
Molecular Weight |
577.5 |
Purity |
95 |
Origin of Product |
United States |
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